3-(5-Chlorobenzo[b]thiophen-3-yl)-2-oxopropyl acetate

• CAS No.: 851547-91-6
• Molecular Formula: C13H11ClO3S
• Molecular Weight: 282.74 g/mol
• IUPAC Name: [3-(5-chloro-1-benzothiophen-3-yl)-2-oxopropyl] acetate
• InChI: InChI=1S/C13H11ClO3S/c1-8(15)17-6-11(16)4-9-7-18-13-3-2-10(14)5-12(9)13/h2-3,5,7H,4,6H2,1H3
• InChI Key: MRYPLWLEKDWTCV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)CC1=CSC2=C1C=C(C=C2)Cl

Description

3-(5-Chlorobenzo[b]thiophen-3-yl)-2-oxopropyl acetate is a useful research compound. Its molecular formula is C13H11ClO3S and its molecular weight is 282.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure described above for the synthesis of 3-(3,4-dichlorophenyl)-2-oxopropyl acetate was followed, reacting 1-chloro-3-(5-chlorobenzo[b]thiophen-3-yl)-propan-2-one (4.43 g, 17.1 mmol) with acetic acid (2.0 mL, 2.1 g, 35 mmol) and triethylamine (4.9 mL, 3.6 g, 35 mmol). Flash chromatography over silica gel (20% ethyl acetate in hexanes) gave pure product, a pale yellow solid (2.76 g, 57% yield): 1H NMR (400 MHz, CDCl3) δ2.16 (s, 3H) 3.94 (d, J=1.0 Hz, 2H) 4.73 (s, 2H) 7.34 (ddd, J=8.6, 2.0, 0.5 Hz, 1H) 7.39-7.42 (m, 1H) 7.65 (d, J=2.0 Hz, 1H) 7.78 (dd, J=8.6, 0.5 Hz, 1H).